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Compound of Interest

Compound Name: 4-(Diphenylamino)benzaldehyde

Cat. No.: B1293675

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Diphenylamino)benzaldehyde, with the CAS number 4181-05-9, is a versatile aromatic
aldehyde that serves as a crucial building block in a multitude of scientific disciplines. Its unique
molecular architecture, featuring a triphenylamine core, imparts valuable electronic and
photophysical properties, making it a compound of significant interest in medicinal chemistry,
materials science, and organic synthesis. This guide provides an in-depth overview of its
chemical and physical properties, detailed experimental protocols for its synthesis and
derivatization, and an exploration of its applications, particularly in the development of novel
therapeutic agents and functional materials.

Physicochemical and Spectroscopic Data

The fundamental properties of 4-(Diphenylamino)benzaldehyde are summarized in the tables
below, providing a comprehensive dataset for researchers.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)

CAS Number 4181-05-9 General Knowledge
Molecular Formula C19H15NO [General Knowledge]
Molecular Weight 273.33 g/mol [General Knowledge]
Appearance Pale yellow to light orange [General Knowledge]

powder/crystals

Melting Point 129-133 °C [General Knowledge]
Boiling Point (Predicted) 436.8 °C [General Knowledge]

Soluble in methanol,
N chloroform, and
Solubility ] ] [General Knowledge]
dimethylformamide; Insoluble

in water.

Table 2: Crystallographic Data

Parameter Value Reference(s)
Crystal System Monoclinic [1]
Space Group P2i/c [1]
a 12.1188(8) A [1]
b 11.4342(8) A [1]
c 10.9560(7) A [1]
B 102.082(2)° [1]
Volume 1484.53(17) A3 [1]
z 4 [1]

Table 3: Spectroscopic Data
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Spectrum Data Reference(s)

o (ppm): 9.85 (s, 1H, -CHO),
7.75 (d, J=8.4 Hz, 2H, Ar-H),
1H NMR (CDCls, 400 MHz) 7.35-7.40 (m, 4H, Ar-H), 7.15- [2]

7.20 (m, 6H, Ar-H)

3 (ppm): 190.7, 152.8, 146.4,
13C NMR (CDCls, 101 MHz) 131.6, 130.0, 129.8, 126.5, [2]
125.4, 121.7

Key peaks (cm~1): ~1680
(C=0 stretching, aldehyde),

Infrared (IR) ] [General Knowledge]
~1590 (C=C aromatic

stretching)

Experimental Protocols

This section provides detailed methodologies for the synthesis of 4-
(Diphenylamino)benzaldehyde and its functional derivatives.

Synthesis of 4-(Diphenylamino)benzaldehyde via
Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich
aromatic compounds.[3]

Materials:

Triphenylamine (1.0 eq)

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCIs) (2.1 eq)

e Ice

Water
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o Ethanol
Procedure:

 In athree-neck flask equipped with a dropping funnel and a magnetic stirrer, dissolve
triphenylamine (101.4 g) in dimethylformamide (35.5 mL).

e Cool the mixture in an ice-water bath.

e Slowly add phosphorus oxychloride (84.4 mL) dropwise to the stirred solution, maintaining
the temperature below 10 °C.

 After the addition is complete, raise the temperature to 95 °C and continue stirring for 5
hours.

o Cool the reaction mixture to room temperature and pour it into 4 L of warm water with
vigorous stirring for 1 hour.

o Collect the resulting precipitate by vacuum filtration.
e Wash the precipitate with a 1:1 mixture of ethanol and water.

e Dry the product to obtain 4-(Diphenylamino)benzaldehyde. The expected yield is
approximately 81%.[2]

Synthesis of a Fluorescent Dye: 2-(4-
(diphenylamino)benzylidene)malononitrile

This protocol describes the Knoevenagel condensation of 4-(Diphenylamino)benzaldehyde
with malononitrile to yield a D-1t-A type fluorescent dye.[1]

Materials:
» 4-(Diphenylamino)benzaldehyde (1.0 eq)
o Malononitrile (1.0 eq)

¢ Piperidine (catalytic amount)
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o Ethanol

o Water

Procedure:

e Dissolve 4-(Diphenylamino)benzaldehyde (2.74 g, 10 mmol) and malononitrile (0.66 g, 10
mmol) in ethanol (40 mL) in a round-bottom flask.

e Add 4 drops of piperidine to the solution.

« Stir the reaction mixture at room temperature for 3 hours.

o Add water (40 mL) to the reaction mixture to precipitate the product.

o Collect the orange-red crystalline product by vacuum filtration.

Dry the product at 110 °C for 3 hours. The expected yield is approximately 95%.[1]

General Procedure for the Synthesis of Antimicrobial
Thiosemicarbazone Derivatives

Thiosemicarbazones derived from 4-(Diphenylamino)benzaldehyde are potential
antimicrobial agents. The following is a general procedure that can be adapted.[4][5][6]

Materials:

e 4-(Diphenylamino)benzaldehyde (1.0 eq)

o Thiosemicarbazide (or a substituted thiosemicarbazide) (1.0 eq)
e Methanol

o Glacial acetic acid (catalytic amount)

Procedure:

» Dissolve 4-(Diphenylamino)benzaldehyde in methanol.
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e Add an equimolar amount of the appropriate thiosemicarbazide.
o Add a few drops of glacial acetic acid as a catalyst.

o Reflux the reaction mixture for a specified time (typically 2-6 hours), monitoring the reaction
progress by thin-layer chromatography.

» After completion, cool the reaction mixture to room temperature.
o Collect the precipitated product by filtration.

e Wash the product with cold methanol and dry it to obtain the thiosemicarbazone derivative.

Applications in Drug Discovery and Materials
Science

4-(Diphenylamino)benzaldehyde is a valuable precursor for compounds with a wide range of
applications.

Anticancer Drug Development

Derivatives of 4-(Diphenylamino)benzaldehyde are being investigated as potential anticancer
agents. The triphenylamine scaffold is a common feature in molecules that exhibit cytotoxic
effects against various cancer cell lines. The proposed mechanisms of action often involve the
induction of apoptosis and cell cycle arrest.
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Figure 1: Potential anticancer mechanisms of action for derivatives of 4-
(Diphenylamino)benzaldehyde.
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Triphenylamine derivatives can induce apoptosis through the generation of reactive oxygen
species (ROS), leading to mitochondrial damage and the activation of the caspase cascade.[1]
Furthermore, related phenylamino compounds have been shown to act as kinase inhibitors,
targeting signaling pathways such as the EGFR and PI3K/Akt/mTOR pathways, which are
crucial for cancer cell proliferation and survival.[7][8] This can lead to cell cycle arrest at various
phases, ultimately inhibiting tumor growth.[8]

Antimicrobial Drug Development

The diphenylamino moiety is present in various compounds with demonstrated antimicrobial
activity. The mechanism of action is often attributed to the disruption of the bacterial cell
membrane integrity.
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Derivatives of diphenylamine can interact with the negatively charged components of bacterial
membranes, leading to depolarization and increased permeability. [4]This disruption of the
membrane potential and integrity results in the leakage of essential ions and metabolites,
ultimately causing bacterial cell death.

Materials Science
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The electron-rich triphenylamine core and the reactive aldehyde group make 4-
(Diphenylamino)benzaldehyde an excellent precursor for the synthesis of advanced materials
with unique optical and electronic properties. It is frequently used in the development of:

o Fluorescent Dyes: For applications in bioimaging and sensing. [1]* Organic Light-Emitting
Diodes (OLEDSs): As a building block for hole-transporting materials.

» Nonlinear Optical Materials: Due to its extended T1t-conjugated system.
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Figure 3: A typical experimental workflow for the synthesis and application of a fluorescent
derivative.

Safety and Handling

4-(Diphenylamino)benzaldehyde should be handled with appropriate safety precautions in a
well-ventilated area. It is classified as a skin and eye irritant and may cause respiratory
irritation. Personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. For detailed safety information, refer to the
Safety Data Sheet (SDS).

Conclusion

4-(Diphenylamino)benzaldehyde is a cornerstone molecule for the development of a diverse
array of functional materials and potential therapeutic agents. Its synthetic accessibility and the
tunable properties of its derivatives ensure its continued importance in academic and industrial
research. This guide has provided a comprehensive overview of its properties, synthesis, and
applications, serving as a valuable resource for scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-
(Diphenylamino)benzaldehyde (CAS: 4181-05-9)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1293675#4-diphenylamino-
benzaldehyde-cas-number-4181-05-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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